8-Fluorobenzo[f][1,7]naphthyridin-5-amine

• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol
• IUPAC Name: 8-fluorobenzo[f][1,7]naphthyridin-5-amine
• InChI: InChI=1S/C12H8FN3/c13-7-3-4-8-9-2-1-5-15-11(9)12(14)16-10(8)6-7/h1-6H,(H2,14,16)
• InChI Key: HBUONQWWRYLZDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C=CC(=CC3=NC(=C2N=C1)N)F

Description

8-Fluorobenzo[f][1,7]naphthyridin-5-amine is a useful research compound. Its molecular formula is C12H8FN3 and its molecular weight is 213.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of tert-butyl 5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate (from step 2) (1.0 eq.) and 3-bromopicolino-nitrile (1.0 eq.) in toluene (0.24 M) was mixed with tetrakis(triphenyl-phosphine)palladium (5 mol %) and 2N aqueous potassium carbonate solution (4.0 eq.). The reaction was heated to 100° C. and stirred overnight. After cooling to ambient temperature, the reaction content was diluted with 2% methanol in dichloromethane and water. The two phases were separated, and the aqueous layer was extracted twice with 2% methanol in dichloromethane. The combined organic layers were washed with brine, dried over anhydrous MgSO4, and concentrated en vacuo. The crude product was purified by flash chromatography on a COMBIFLASH® system (ISCO) using 0-40% ethyl acetate in toluene to give a solid which was then triturated in 10% ethyl acetate in hexane to give 8-fluorobenzo[f][1,7]naphthyridin-5-amine. 1H NMR (acetone d-6): δ 9.00 (d, 1H), 8.90 (d, 1H), 8.46-8.50 (dd, 1H), 7.83-7.87 (dd, 1H), 7.26 (d, 1H), 7.15 (t, 1H), 6.9 (br, 2H). LRMS [M+H]=214.1